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Compound of Interest

Compound Name:
1,3-Dibromo-4-methoxy-2-methyl-

5-nitrobenzene

CAS No.: 61827-59-6

Cat. No.: B1462780

Get Quote

Halogenated nitroaromatic compounds are a cornerstone of modern organic synthesis, serving

as versatile intermediates in the production of a wide array of valuable products, including

dyes, polymers, pesticides, and explosives. The presence of a nitro group, a potent electron-

withdrawing entity, profoundly influences the chemical characteristics of the aromatic ring. This

makes such compounds resistant to oxidative degradation while being amenable to other

chemical transformations. These compounds are crucial starting materials for the synthesis of

halogenated anilines via the selective reduction of the nitro group, which are, in turn, key

precursors in the manufacturing of herbicides, pigments, and pharmaceuticals.[1] The

compound 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is a prime example of a

multifunctional intermediate, with its utility stemming from the distinct reactivity of its

substituents on the benzene ring. This guide provides a comprehensive overview of its

properties, a scientifically grounded synthesis protocol, and its potential applications in

research and drug development.
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The correct identification of a chemical compound is paramount for research and development.

The Chemical Abstracts Service (CAS) number for 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene is 61827-59-6.[2]

Physicochemical Properties
A summary of the key physicochemical properties of 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene is presented in the table below.

Property Value Source

CAS Number 61827-59-6 BLDpharm[2]

Molecular Formula C₈H₇Br₂NO₃ CymitQuimica[3]

Molecular Weight 324.95 g/mol BLDpharm[2]

Purity (Typical) ≥98% CymitQuimica[3]

Appearance
No data available, likely a

crystalline solid
-

SMILES Code O=[O-] BLDpharm[2]

InChI Key
RBAJFFLBHVZCDY-

UHFFFAOYSA-N
CymitQuimica[3]

Synthesis of 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene: A Proposed Pathway
While a specific, detailed experimental protocol for the synthesis of 1,3-Dibromo-4-methoxy-2-
methyl-5-nitrobenzene is not readily available in the public domain, a plausible synthetic route

can be devised based on established principles of organic chemistry and known reactions for

similar compounds. The proposed multi-step synthesis starts from a commercially available

precursor and leverages the directing effects of the substituents on the aromatic ring.

Proposed Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.bldpharm.com/products/61827-59-6.html
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.bldpharm.com/products/61827-59-6.html
https://cymitquimica.com/products/10-F513329/62265-99-0/13-dibromo-2-methoxy-4-methyl-5-nitrobenzene/
https://www.bldpharm.com/products/61827-59-6.html
https://cymitquimica.com/products/10-F513329/62265-99-0/13-dibromo-2-methoxy-4-methyl-5-nitrobenzene/
https://www.bldpharm.com/products/61827-59-6.html
https://cymitquimica.com/products/10-F513329/62265-99-0/13-dibromo-2-methoxy-4-methyl-5-nitrobenzene/
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/product/b1462780/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-polysubstituted-nitroaromatics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the proposed synthetic pathway for 1,3-Dibromo-4-methoxy-
2-methyl-5-nitrobenzene.

Proposed Synthesis Workflow

4-Methoxy-2-methylaniline

Bromination

3,5-Dibromo-4-methoxyaniline

Sandmeyer Reaction

1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene

Click to download full resolution via product page

Caption: A proposed multi-step synthesis for 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene.

Step-by-Step Experimental Protocol
Step 1: Bromination of 4-Methoxy-2-methylaniline

This initial step introduces two bromine atoms onto the aniline ring. The methoxy and amino

groups are ortho, para-directing and activating, leading to substitution at the positions ortho

and para to these groups.

Experimental Protocol:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-

methoxy-2-methylaniline in a suitable solvent such as glacial acetic acid.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in glacial acetic acid dropwise to the stirred solution. The

addition should be controlled to maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitored by TLC).

Pour the reaction mixture into a beaker of ice water to precipitate the product.

Filter the solid, wash with cold water until the filtrate is neutral, and then dry to obtain 3,5-

Dibromo-4-methoxyaniline.

Step 2: Sandmeyer Reaction to Introduce the Nitro Group

The Sandmeyer reaction is a versatile method for converting an amino group on an aromatic

ring into various other functional groups, including a nitro group.[4] This is achieved through

diazotization followed by a copper-catalyzed substitution.[4]

Experimental Protocol:

Dissolve the 3,5-Dibromo-4-methoxyaniline obtained from the previous step in a mixture of

sulfuric acid and water and cool to 0-5 °C in an ice-salt bath.[4]

Add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the low

temperature to form the diazonium salt.[4]

In a separate flask, prepare a solution or suspension of copper(I) oxide (Cu₂O) and

sodium nitrite in water and cool it.[4]

Slowly add the cold diazonium salt solution to the copper-containing mixture.[4]

Allow the reaction to proceed, with gentle warming if necessary, until the evolution of

nitrogen gas ceases.[4]
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The product, 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene, can then be isolated by

filtration or extraction and purified by recrystallization.[4]

Potential Applications in Research and Drug
Development
While specific applications for 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene are not

extensively documented, its structure suggests significant potential as a versatile building block

in several areas of chemical research and development.

Pharmaceutical Intermediates: The scaffold of polysubstituted nitrobenzenes is a recurring

motif in the synthesis of bioactive molecules.[5] The bromine atoms can serve as handles for

cross-coupling reactions to build more complex molecular architectures, and the nitro group

can be reduced to an amine for further functionalization.

Agrochemicals: Derivatives of halogenated nitroaromatics are employed in the development

of novel herbicides and pesticides.[5]

Functional Materials: The rigid aromatic core of this compound can be incorporated into the

synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and

conducting polymers.[5]

The synthetic versatility of this compound is centered on its potential as a scaffold for creating

novel and complex organic molecules. Its multifunctional nature allows chemists to devise

synthetic routes that can introduce a variety of other functional groups in a controlled manner.

[1] This is of particular interest in medicinal chemistry and materials science, where precise

control over molecular architecture is essential for tuning biological activity or material

properties.[1]

Safety and Handling
Detailed safety information for 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is not

available. However, based on the data for structurally related compounds such as 2-Bromo-4-

methoxy-1-nitrobenzene and other brominated nitroaromatics, the following precautions should

be taken.
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Hazard Identification
Related compounds are known to be:

Harmful if swallowed.[6]

Harmful in contact with skin.[6]

Causes skin irritation.[6][7]

Causes serious eye irritation.[6][7]

Harmful if inhaled.[6]

May cause respiratory irritation.[6]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[7]

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[8]

Hygiene: Wash hands and face thoroughly after handling.[7] Avoid contact with skin, eyes,

and clothing.[7] Do not eat, drink, or smoke when using this product.

Storage: Keep the container tightly closed and store in a cool, dry, and dark place.[7] Store

away from incompatible materials such as oxidizing agents.[7]

Spill and Disposal
Spill Response: In case of a spill, sweep up the solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[8] Do not let the chemical enter the

environment.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[8]
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Conclusion
1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is a valuable, multifunctional chemical

intermediate with significant potential in various fields of chemical synthesis. Its strategically

positioned substituents provide a versatile platform for the construction of complex molecular

architectures, making it a compound of interest for researchers in drug discovery, agrochemical

development, and materials science. While detailed experimental data for this specific

compound is limited, this guide provides a solid foundation of its properties, a plausible

synthetic route, and essential safety information based on established chemical principles and

data from related compounds. As with any chemical, it should be handled with care and by

qualified personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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